Cas no 1578263-91-8 (1H,2H,3H-pyrrolo[2,3-c]pyridine-4-carbonitrile)

• Product Name: 1H,2H,3H-pyrrolo[2,3-c]pyridine-4-carbonitrile
• CAS No: 1578263-91-8
• MF: C₈H₇N₃
• MW: 145.161280870438
• CID: 5291341
• Update Time: 2026-03-10

1H,2H,3H-pyrrolo[2,3-c]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1H-pyrrolo[3,2-c]pyridine-7-carbonitrile
• 2,3-Dihydro-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile
• 1H,2H,3H-pyrrolo[2,3-c]pyridine-4-carbonitrile

• Inchi： 1S/C8H7N3/c9-3-6-4-10-5-8-7(6)1-2-11-8/h4-5,11H,1-2H2
• InChI Key： HCNXHGCLJVMFPG-UHFFFAOYSA-N
• SMILES： C1=NC=C(C#N)C2CCNC1=2

Additional information on 1H,2H,3H-pyrrolo[2,3-c]pyridine-4-carbonitrile

1H,2H,3H-Pyrrolo[2,3-C]Pyridine-4-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 1578263-91-8, commonly referred to as 1H,2H,3H-pyrrolo[2,3-c]pyridine-4-carbonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique bicyclic structure, which combines a pyrrole ring fused with a pyridine ring, and a cyano group (-CN) attached at the 4-position. The pyrrolopyridine core of this molecule is known for its aromaticity and conjugation properties, making it a valuable building block in the synthesis of advanced materials and bioactive compounds.

Recent studies have highlighted the potential of 1H,2H,3H-pyrrolo[2,3-c]pyridine-4-carbonitrile as a precursor for the development of novel π-conjugated systems. These systems are critical in the design of organic semiconductors and light-emitting diodes (OLEDs). The cyano group in this compound acts as an electron-withdrawing substituent, which enhances the molecule's electronic properties. This makes it an ideal candidate for applications in optoelectronics and energy storage devices.

The synthesis of 1578263-91-8 involves a multi-step process that typically begins with the preparation of the pyrrolopyridine core. Researchers have employed various methodologies, including cyclocondensation reactions and Suzuki coupling reactions, to construct this complex structure. The use of transition metal catalysts has been particularly effective in achieving high yields and excellent regioselectivity in these reactions.

One of the most promising applications of 1H,2H,3H-pyrrolo[2,3-c]pyridine-4-carbonitrile is in the field of drug discovery. The molecule's ability to interact with biological targets such as G-protein coupled receptors (GPCRs) and ion channels has been extensively studied. Recent findings suggest that derivatives of this compound may exhibit potent pharmacological activities against various diseases, including cancer and neurodegenerative disorders.

In addition to its biological applications, 1578263-91-8 has also been explored for its role in material science. Its ability to form self-assembled monolayers (SAMs) has been leveraged in the development of nanoscale devices. The molecule's π-conjugated system allows for strong intermolecular interactions, which are essential for creating stable and ordered nanostructures.

From a sustainability perspective, researchers have investigated green chemistry approaches to synthesize 1H,2H,3H-pyrrolo[2,3-c]pyridine-4-carbonitrile. These methods often involve the use of biodegradable solvents and renewable feedstocks to minimize environmental impact. Such practices align with the growing demand for eco-friendly chemical processes in the pharmaceutical and materials industries.

In conclusion, 1578263-91-8, or 1H,2H,3H-pyrrolo[2,3-c]pyridine-4-carbonitrile, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for scientists seeking to develop innovative solutions in medicine and technology. As research continues to uncover new properties and uses for this compound